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Compound of Interest

Compound Name: Tripterifordin

Cat. No.: B1681584

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tripterifordin is a kaurane-type diterpene lactone isolated from the roots of Tripterygium
wilfordii, a vine used in traditional Chinese medicine.[1] This compound has garnered
significant interest within the scientific community due to its potent biological activities, including
anti-HIV properties.[1][2] Tripterifordin demonstrates the ability to inhibit HIV replication in
lymphocyte cells, making it a promising candidate for further investigation in antiviral drug
development.[1] The complex phytochemical profile of Tripterygium wilfordii necessitates a
robust and efficient purification protocol to isolate Tripterifordin for research and development
purposes. This document provides a detailed protocol for the purification of Tripterifordin,
compiled from established analytical and isolation methodologies.

Data Presentation

The following table summarizes quantitative data related to the analysis of Tripterifordin and
other compounds from Tripterygium preparations. This data is essential for quality control and
method validation during the purification process.
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Parameter Value/Range Method Reference
Linearity (r?) >0.9991 HPLC-ESI-QQQ/MS [3]
Recovery Rate 97.2% - 104.2% HPLC-ESI-QQQ/MS
EC50 (anti-HIV ]

o 1 pg/mL In vitro cell assay
activity)
Total Triterpene )

50% - 75% Extraction Method

Content

Experimental Workflow

The following diagram illustrates the overall workflow for the extraction and purification of
Tripterifordin from Tripterygium wilfordii.
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Inhibition of Viral Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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